Cas no 2228401-51-0 (2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic acid)

• Product Name: 2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic acid
• CAS No: 2228401-51-0
• MF: C₇H₅F₃O₃S
• MW: 226.173011541367
• CID: 6440927
• PubChem ID: 165843037
• Update Time: 2025-05-19

2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(trifluoromethyl)thiophen-2-yl]oxy}acetic acid
• 2228401-51-0
• EN300-1973306
• 2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic acid

• Inchi： 1S/C7H5F3O3S/c8-7(9,10)4-1-2-6(14-4)13-3-5(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： KOPBHORPBLJPAW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(F)(F)F)OCC(=O)O

Computed Properties

• Exact Mass: 225.99114968g/mol
• Monoisotopic Mass: 225.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic acid

2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic Acid: A Comprehensive Overview

2-{[5-(Trifluoromethyl)thiophen-2-yl]oxy}acetic acid (CAS No. 2228401-51-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a thiophene ring substituted with a trifluoromethyl group at the 5-position and an oxyacetic acid group at the 2-position. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The thiophene ring is a five-membered aromatic heterocycle containing sulfur, which contributes to the compound's stability and reactivity. The trifluoromethyl group (-CF3) is a strong electron-withdrawing group that enhances the electrophilic character of the thiophene ring, making it more reactive towards nucleophilic attacks. This feature is particularly useful in organic synthesis, where such groups are often employed to direct reactions or stabilize intermediates. The oxyacetic acid group (-OCH2COOH) introduces hydrophilic properties to the molecule, which can influence its solubility and bioavailability.

Recent studies have explored the synthesis of this compound using various methodologies. One approach involves the coupling of 5-trifluoromethylthiophenol with glycolic acid under specific conditions to form the desired product. Another method employs Suzuki-Miyaura coupling reactions, leveraging palladium catalysts to achieve high yields and purity. These advancements in synthetic chemistry have made it easier to produce 2-{[5-(trifluoromethyl)thiophen-2-yl]oxy}acetic acid on a larger scale for research and industrial applications.

The compound's physical properties are also noteworthy. Its molecular weight is approximately 196.1 g/mol, and it exists as a white crystalline solid under standard conditions. The melting point is around 130°C, and it is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and crystallization studies.

In terms of biological activity, 2-{[5-(trifluoromethyl)thiophen-2-yl]oxy}acetic acid has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential application in anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in oncology and neurodegenerative diseases.

The compound's environmental impact has also been a topic of interest. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological effects and ensure safe handling practices in industrial settings.

In conclusion, 2-{[5-(trifluoromethyl)thiophen-2-yl]oxy}acetic acid (CAS No. 2228401-51-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development efforts.